Cas no 102039-36-1 ([[2-(3-nitropyrazol-1-yl)acetyl]amino] Acetate)

[[2-(3-nitropyrazol-1-yl)acetyl]amino] Acetate structure
102039-36-1 structure
Product Name:[[2-(3-nitropyrazol-1-yl)acetyl]amino] Acetate
CAS No:102039-36-1
MF:C7H8N4O5
MW:228.162220954895
CID:1131588
PubChem ID:71332724
Update Time:2025-04-20

[[2-(3-nitropyrazol-1-yl)acetyl]amino] Acetate Chemical and Physical Properties

Names and Identifiers

    • [[2-(3-nitropyrazol-1-yl)acetyl]amino] Acetate
    • N-Acetoxy-2-(3-nitro-1H-pyrazol-1-yl)acetamide
    • DTXSID30761112
    • 102039-36-1
    • N-(Acetyloxy)-2-(3-nitro-1H-pyrazol-1-yl)acetamide
    • 1H-Pyrazole-1-acetamide, N-(acetyloxy)-3-nitro-
    • Inchi: 1S/C7H8N4O5/c1-5(12)16-9-7(13)4-10-3-2-6(8-10)11(14)15/h2-3H,4H2,1H3,(H,9,13)
    • InChI Key: FTVMNLPBCRVKHY-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)NC(CN1C=CC([N+](=O)[O-])=N1)=O

Computed Properties

  • Exact Mass: 228.049469g/mol
  • Monoisotopic Mass: 228.049469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 228.16g/mol
  • XLogP3: -0.1
  • Topological Polar Surface Area: 119Ų
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